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Compound of Interest

Compound Name: KLF10-IN-1

Cat. No.: B2499035 Get Quote

KLF10-IN-1: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this document provides an in-

depth overview of the chemical properties, structure, and biological activity of KLF10-IN-1, a

small molecule inhibitor of the Krüppel-like factor 10 (KLF10) transcription factor.

Chemical Properties and Structure
KLF10-IN-1 is a novel small molecule identified through computer-aided drug design as an

inhibitor of the transcriptional activity of KLF10.[1][2] Its chemical and physical properties are

summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2499035?utm_src=pdf-interest
https://www.benchchem.com/product/b2499035?utm_src=pdf-body
https://www.benchchem.com/product/b2499035?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4811605/
https://pubmed.ncbi.nlm.nih.gov/25581017/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2499035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 1197834-98-2 [3]

Molecular Formula C17H16O5 [3]

Molecular Weight 300.31 g/mol [3]

Appearance White to off-white solid [3]

Solubility
DMSO: 50 mg/mL (166.49

mM)
[3]

SMILES
O=C(OCC(C1=CC=C(OC)C=C

1)=O)C2=CC(C)=CC=C2O
[3]

IC50
40 μM (in a KLF10 reporter

gene assay)
[3]

Chemical Structure:

2D structure of KLF10-IN-1.

Click to download full resolution via product page

2D structure of KLF10-IN-1.

Mechanism of Action
KLF10-IN-1 functions as a direct inhibitor of the KLF10 transcription factor.[1][3] KLF10 is a

zinc-finger containing protein that binds to GC-rich sequences in the promoter regions of target

genes, thereby regulating their transcription.[4][5] The inhibitor was designed to fit into a

"druggable" pocket within the second zinc-finger of KLF10, thereby disrupting its interaction

with DNA.[1][2] By preventing KLF10 from binding to DNA, KLF10-IN-1 effectively blocks its

ability to act as a transcriptional regulator.[1][3]
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Normal KLF10 Function

Inhibition by KLF10-IN-1
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Diabetic Retinopathy Condition

Intervention with KLF10-IN-1
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Start: Culture HeLa Cells

Co-transfect with:
- KLF10 Expression Plasmid

- Luciferase Reporter Plasmid

Treat with KLF10-IN-1
(or other compounds)

Incubate for 24 hours

Lyse Cells

Measure Luciferase Activity
(Luminometer)

Data Analysis:
- Calculate % Inhibition

- Determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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